Cas no 2169015-71-6 ({4-4-(aminomethyl)phenylpiperidin-2-yl}methanamine)

• Product Name: {4-4-(aminomethyl)phenylpiperidin-2-yl}methanamine
• CAS No: 2169015-71-6
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 6370580
• PubChem ID: 165489151
• Update Time: 2025-10-29

{4-4-(aminomethyl)phenylpiperidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {4-4-(aminomethyl)phenylpiperidin-2-yl}methanamine
• 2169015-71-6
• {4-[4-(aminomethyl)phenyl]piperidin-2-yl}methanamine
• EN300-1477731

• Inchi： 1S/C13H21N3/c14-8-10-1-3-11(4-2-10)12-5-6-16-13(7-12)9-15/h1-4,12-13,16H,5-9,14-15H2
• InChI Key： HUPGIBUWWYNJKG-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC(CN)=CC=2)CC1CN

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.1Ų

Additional information on {4-4-(aminomethyl)phenylpiperidin-2-yl}methanamine

Comprehensive Overview of {4-4-(aminomethyl)phenylpiperidin-2-yl}methanamine (CAS No. 2169015-71-6)

The compound {4-4-(aminomethyl)phenylpiperidin-2-yl}methanamine (CAS No. 2169015-71-6) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its distinct chemical framework, featuring both piperidine and aminomethylphenyl moieties, makes it a valuable candidate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its ability to interact with neurotransmitter systems. The compound's dual amine functional groups further enhance its versatility in synthetic chemistry, enabling the creation of derivatives with tailored biological activities.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. {4-4-(aminomethyl)phenylpiperidin-2-yl}methanamine aligns with this trend, as its modular structure allows for targeted modifications to optimize pharmacokinetic properties. For instance, its potential role in addressing neurodegenerative disorders or mood regulation has been a focal point of preclinical studies. The compound's blood-brain barrier (BBB) permeability is another area of exploration, as it could facilitate the development of next-generation CNS drugs with improved efficacy and safety profiles.

From a synthetic chemistry perspective, CAS No. 2169015-71-6 exemplifies the growing importance of scaffold diversification in medicinal chemistry. Its piperidine core serves as a privileged structure, often found in FDA-approved drugs targeting GPCRs and ion channels. The incorporation of the aminomethylphenyl group introduces additional hydrogen-bonding capabilities, which can enhance receptor binding affinity. This dual functionality has sparked interest in using the compound as a building block for libraries of bioactive molecules, particularly in high-throughput screening campaigns.

The rise of artificial intelligence (AI) in drug discovery has further amplified the relevance of compounds like {4-4-(aminomethyl)phenylpiperidin-2-yl}methanamine. Computational models increasingly rely on structurally diverse templates to predict novel drug-target interactions. Researchers are leveraging machine learning algorithms to explore the compound's potential off-target effects or synergistic combinations with existing therapies. Such approaches align with the industry's shift toward data-driven R&D, where molecules with well-characterized scaffolds are prioritized for further investigation.

Beyond pharmaceuticals, CAS No. 2169015-71-6 has applications in material science, particularly in the design of functionalized polymers. Its amine groups can act as crosslinking agents or modifiers for surface properties, making it useful in coatings or adhesive formulations. This interdisciplinary potential underscores the compound's versatility and aligns with the broader trend of convergence technologies, where chemical innovations bridge gaps between traditionally distinct fields.

As sustainability becomes a key driver in chemical innovation, the synthetic routes for {4-4-(aminomethyl)phenylpiperidin-2-yl}methanamine are being reevaluated through the lens of green chemistry. Efforts to minimize hazardous byproducts or energy-intensive steps are underway, reflecting the industry's commitment to environmentally benign processes. These developments resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly those targeting responsible consumption and production.

In summary, {4-4-(aminomethyl)phenylpiperidin-2-yl}methanamine represents a multifaceted compound with broad applicability across life sciences and materials engineering. Its structural features and functional groups position it as a promising entity for addressing unmet medical needs and advancing sustainable technologies. Ongoing research will likely uncover additional roles for this molecule, solidifying its place in the next wave of scientific breakthroughs.